Cas no 131105-93-6 (Benzenethiol,2-amino-4,5-difluoro-)

• Product Name: Benzenethiol,2-amino-4,5-difluoro-
• CAS No: 131105-93-6
• MF: C₆H₅F₂NS
• MW: 161.17240691185
• CID: 102415
• PubChem ID: 18172518
• Update Time: 2025-04-18

Benzenethiol,2-amino-4,5-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol,2-amino-4,5-difluoro-
• 2-amino-4,5-difluorobenzenethiol
• Benzenethiol, 2-amino-4,5-difluoro- (9CI)
• DTXSID50592546
• AKOS013568394
• SCHEMBL5968600
• EN300-392898
• 2-Amino-4,5-difluorobenzene-1-thiol
• 131105-93-6

• Inchi： 1S/C6H5F2NS/c7-3-1-5(9)6(10)2-4(3)8/h1-2,10H,9H2
• InChI Key： PPSUSXLCPJCIIR-UHFFFAOYSA-N
• SMILES： SC1C=C(C(=CC=1N)F)F

Computed Properties

• Exact Mass: 161.01115
• Monoisotopic Mass: 161.01107666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols